Cas no 2228990-71-2 (2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride)

• Product Name: 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride
• CAS No: 2228990-71-2
• MF: C₁₅H₁₃FO₂S
• MW: 276.325926542282
• CID: 6335695
• PubChem ID: 165691773
• Update Time: 2025-06-14

2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride
• 2228990-71-2
• EN300-1988586

• Inchi： 1S/C15H13FO2S/c16-19(17,18)10-9-15-13-7-3-1-5-11(13)12-6-2-4-8-14(12)15/h1-8,15H,9-10H2
• InChI Key： JXMOKFZCXOWUEZ-UHFFFAOYSA-N
• SMILES： S(CCC1C2C=CC=CC=2C2C=CC=CC1=2)(=O)(=O)F

Computed Properties

• Exact Mass: 276.06202899g/mol
• Monoisotopic Mass: 276.06202899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride

Comprehensive Analysis of 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride (CAS No. 2228990-71-2): Properties, Applications, and Research Insights

The compound 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride (CAS No. 2228990-71-2) has garnered significant attention in recent years due to its unique chemical properties and versatile applications in organic synthesis and biochemical research. As a sulfonyl fluoride derivative, it belongs to a class of compounds widely utilized in click chemistry, proteomics, and drug discovery. Its molecular structure, featuring a fluorenyl group and a reactive sulfonyl fluoride moiety, makes it a valuable intermediate for designing advanced materials and bioactive molecules.

In the context of modern research, 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride is often explored for its role in covalent inhibitor development. Covalent inhibitors have become a hot topic in pharmaceutical research, particularly for targeting previously "undruggable" proteins. The sulfonyl fluoride group in this compound reacts selectively with nucleophilic amino acids, such as serine or tyrosine, enabling the design of irreversible inhibitors with high specificity. This property aligns with the growing demand for precision medicine and targeted therapies.

Another area of interest is its application in chemical biology and activity-based protein profiling (ABPP). Researchers leverage the fluorenyl tag for fluorescence-based detection, while the sulfonyl fluoride acts as a warhead to label active enzymes in complex biological systems. This dual functionality addresses key challenges in proteome analysis, a field increasingly relevant to biomarker discovery and personalized healthcare.

From a synthetic chemistry perspective, 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride serves as a building block for peptide modification and polymer functionalization. Its compatibility with solid-phase peptide synthesis (SPPS) makes it attractive for creating fluorescent probes or bioconjugates. These applications resonate with current trends in theranostics, where diagnostic and therapeutic functions are combined in a single molecule.

The stability of sulfonyl fluorides under physiological conditions has also sparked discussions about their advantages over traditional electrophilic warheads. Unlike some reactive groups, 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride exhibits favorable hydrolytic stability, reducing off-target effects—a critical consideration in drug design and chemical biology tools development. This characteristic addresses common search queries about "improving compound stability in biological systems."

In material science, the fluorenyl component contributes to π-conjugated systems, making the compound relevant to organic electronics research. Scientists investigating optoelectronic materials or molecular sensors may find this derivative valuable for tuning electronic properties while introducing bioorthogonal reactivity via the sulfonyl fluoride group.

Quality control and analytical characterization of 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride typically involve HPLC, NMR spectroscopy, and mass spectrometry. These techniques verify the compound's purity and confirm the presence of both functional groups—information frequently sought by researchers purchasing or synthesizing this material. Proper storage recommendations (e.g., anhydrous conditions, low temperature) are also common points of interest in technical discussions.

As the scientific community continues to explore sulfur(VI)-fluoride exchange (SuFEx) chemistry—a concept popularized by Nobel laureate K. Barry Sharpless—compounds like 2-(9H-fluoren-9-yl)ethane-1-sulfonyl fluoride gain prominence. Their role in this click chemistry variant answers frequent search queries about "next-generation bioconjugation methods" and "reliable bond-forming reactions for complex molecules."

Looking ahead, the compound's potential in protein engineering and site-selective modification aligns with emerging trends in biocatalysis and enzyme design. Its balanced reactivity profile makes it suitable for creating semisynthetic proteins with novel functions—a topic gaining traction in biotechnology circles and academic research.